3-(3-Ethylphenyl)propan-1-ol

• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 3-(3-ethylphenyl)propan-1-ol
• InChI: InChI=1S/C11H16O/c1-2-10-5-3-6-11(9-10)7-4-8-12/h3,5-6,9,12H,2,4,7-8H2,1H3
• InChI Key: FTYOXDLACAPIJL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)CCCO

Description

3-(3-Ethylphenyl)propan-1-ol is an aromatic alcohol with a molecular formula of C₁₁H₁₆O and a molecular weight of 164.24 g/mol . Structurally, it consists of a propan-1-ol chain attached to a 3-ethyl-substituted phenyl ring. This distinction may influence physicochemical properties such as solubility, boiling point, and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed comparison of 3-(3-Ethylphenyl)propan-1-ol with analogous compounds, focusing on substituent effects, synthesis, applications, and regulatory considerations.

Table 1: Structural and Functional Comparison

Compound Name	Substituent/Modification	Molecular Formula	Physical State	Yield (%)	Key Applications/Findings	Reference
3-(3-Ethylphenyl)propan-1-ol	3-Ethylphenyl, -OH at C1	C₁₁H₁₆O	Not reported	—	Potential use in fragrances or intermediates
3-(3-(Difluoromethyl)phenyl)propan-1-ol	Difluoromethyl at phenyl ring	C₁₀H₁₂F₂O	Colorless oil	72	High-yield synthesis via fluorination
2,2-Dimethyl-3-(3-tolyl)propan-1-ol	3-Methylphenyl, geminal dimethyl groups	C₁₂H₁₈O	Not reported	—	Fragrance ingredient with IFRA safety limits
3-(6-Bromobenzo[d][1,3]dioxol-5-yl)propan-1-ol	Bromo-benzo-dioxole ring	C₁₀H₁₁BrO₃	White solid	92	High-purity synthesis for pharmaceutical use
3-(4-[3-(5-Nitro-1H-indol-1-yl)propyl]piperazin-1-yl)propan-1-ol	Piperazine-nitroindole complex	C₁₇H₂₂N₄O₃	Yellow crystals	Quant.	Nanomolar E-selectin antagonist (medicinal)

Key Comparative Insights

Substituent Effects on Physicochemical Properties :

• Electron-Withdrawing Groups : The difluoromethyl substituent in 3-(3-(difluoromethyl)phenyl)propan-1-ol increases polarity compared to the ethyl group, resulting in a lower boiling point (colorless oil) .
• Bulkier Substituents : The bromo-benzo-dioxole group in ’s compound enhances crystallinity (white solid) due to increased molecular symmetry and intermolecular forces .
• Geminal Dimethyl Groups : 2,2-Dimethyl-3-(3-tolyl)propan-1-ol’s branched structure likely improves stability, making it suitable for fragrance formulations .

Synthetic Efficiency :

• Fluorinated derivatives (e.g., ) achieve moderate yields (72%) via column chromatography , whereas brominated analogs () reach higher yields (92%) due to optimized reaction conditions .
• Complex heterocycles (e.g., ’s nitroindole-piperazine derivative) require multi-step syntheses but achieve quantitative yields in medicinal applications .

Applications: Fragrance Industry: 2,2-Dimethyl-3-(3-tolyl)propan-1-ol is regulated by IFRA standards, highlighting its safe use levels in consumer products . Pharmaceuticals: and ’s compounds demonstrate how structural complexity (e.g., bromo-dioxole or nitroindole groups) enables biological activity, such as E-selectin antagonism .

Regulatory and Safety Profiles :

• IFRA standards for 2,2-Dimethyl-3-(3-tolyl)propan-1-ol include strict usage limits across 12 product categories, reflecting rigorous safety evaluations . Similar data for 3-(3-Ethylphenyl)propan-1-ol are absent, underscoring the need for targeted toxicological studies.